2-Methylanisole 2-Methylanisole 2-methylanisole is a monomethoxybenzene that is o-cresol in which phenolic hydroxy group has been converted to the corresponding methyl ether. A 'green' solvent (b.p. 171 ℃) and food flavour ingredient, it is found in mastic oils, virgin olive oils and frankincense. It has a role as a polar aprotic solvent and a flavouring agent. It is a monomethoxybenzene, a volatile organic compound and a member of toluenes. It is functionally related to an o-cresol.
2-Methylanisole is a natural product found in Boswellia sacra, Centaurea solstitialis, and Ruta graveolens with data available.
Brand Name: Vulcanchem
CAS No.: 578-58-5
VCID: VC21184046
InChI: InChI=1S/C8H10O/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
SMILES: CC1=CC=CC=C1OC
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol

2-Methylanisole

CAS No.: 578-58-5

Cat. No.: VC21184046

Molecular Formula: C8H10O

Molecular Weight: 122.16 g/mol

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2-Methylanisole - 578-58-5

Specification

Description 2-methylanisole is a monomethoxybenzene that is o-cresol in which phenolic hydroxy group has been converted to the corresponding methyl ether. A 'green' solvent (b.p. 171 ℃) and food flavour ingredient, it is found in mastic oils, virgin olive oils and frankincense. It has a role as a polar aprotic solvent and a flavouring agent. It is a monomethoxybenzene, a volatile organic compound and a member of toluenes. It is functionally related to an o-cresol.
2-Methylanisole is a natural product found in Boswellia sacra, Centaurea solstitialis, and Ruta graveolens with data available.
CAS No. 578-58-5
Molecular Formula C8H10O
Molecular Weight 122.16 g/mol
IUPAC Name 1-methoxy-2-methylbenzene
Standard InChI InChI=1S/C8H10O/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
Standard InChI Key DTFKRVXLBCAIOZ-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1OC
Canonical SMILES CC1=CC=CC=C1OC
Boiling Point 170.00 to 172.00 °C. @ 760.00 mm Hg
Melting Point -34.1 °C

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